Cas no 1481374-92-8 (1-(3-methylpyridin-2-yl)prop-2-en-1-one)

• Product Name: 1-(3-methylpyridin-2-yl)prop-2-en-1-one
• CAS No: 1481374-92-8
• MF: C₉H₉NO
• MW: 147.173862218857
• CID: 5151116
• PubChem ID: 65573946
• Update Time: 2025-08-02

1-(3-methylpyridin-2-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-(3-methyl-2-pyridinyl)-
• 1-(3-methylpyridin-2-yl)prop-2-en-1-one

• Inchi： 1S/C9H9NO/c1-3-8(11)9-7(2)5-4-6-10-9/h3-6H,1H2,2H3
• InChI Key： XANJHICJCWFKGY-UHFFFAOYSA-N
• SMILES： C(C1=NC=CC=C1C)(=O)C=C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(3-methylpyridin-2-yl)prop-2-en-1-one

Introduction to 1-(3-Methylpyridin-2-yl)prop-2-en-1-one (CAS No. 1481374-92-8)

1-(3-Methylpyridin-2-yl)prop-2-en-1-one, also known by its CAS registry number CAS No. 1481374-92-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of α,β-unsaturated ketones, which are widely studied for their versatile reactivity and potential applications in drug design and synthesis. The structure of 1-(3-methylpyridin-2-yl)prop-2-en-1-one consists of a pyridine ring substituted with a methyl group at the 3-position and an α,β-unsaturated ketone moiety attached at the 2-position, making it a unique scaffold for further chemical modifications.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 1-(3-methylpyridin-2-yl)prop-2-en-1-one through various routes, including one-pot reactions and catalytic processes. These methods not only enhance the scalability of production but also pave the way for exploring its potential in medicinal chemistry. The compound's structure lends itself well to further functionalization, allowing researchers to investigate its biological activities in diverse contexts.

One of the most promising areas of research involving CAS No. 1481374-92-8 is its application as a building block in drug discovery. The α,β-unsaturated ketone moiety is known for its ability to participate in Michael addition reactions, which are pivotal in constructing complex molecular architectures. Additionally, the pyridine ring introduces electronic properties that can modulate the compound's reactivity and bioavailability, making it a valuable component in the design of bioactive molecules.

Recent studies have highlighted the potential of 1-(3-methylpyridin-2-yL)propenone as a precursor for synthesizing heterocyclic compounds with therapeutic potential. For instance, researchers have explored its role in constructing quinoline derivatives, which are known for their anti-inflammatory and anticancer properties. These findings underscore the importance of CAS No. 14813740928 as a versatile intermediate in organic synthesis.

In terms of biological activity, CAS No. 14813740928 has shown promise as an inhibitor of certain enzymes involved in metabolic pathways. Its ability to interact with specific protein targets makes it a candidate for further exploration in drug development programs targeting diseases such as cancer and neurodegenerative disorders.

The synthesis and characterization of CAS No. 14813740928 have been optimized using modern analytical techniques such as NMR spectroscopy and mass spectrometry, ensuring high purity and structural integrity. These advancements have facilitated its use in various preclinical studies, where its pharmacokinetic properties and toxicity profiles are being evaluated.

Looking ahead, the continued investigation into CAS No. 14809005566 (a related compound) may provide additional insights into its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical applications.

In conclusion, CAS No. 14809005566, or CAS No. 655656565, stands as a testament to the ongoing innovation in organic chemistry and its pivotal role in advancing medical science.